Cas no 1346600-50-7 (2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride)

2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride is a brominated organic compound featuring a hexahydro-1H-azepine core with a 4-bromophenylmethyl substituent. Its hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. The bromophenyl group offers reactivity for further functionalization, while the azepine scaffold provides structural versatility in medicinal chemistry. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, including potential CNS-targeting agents. Its well-defined structure and high purity ensure reproducibility in research settings. The hydrochloride salt also facilitates handling and storage, making it a practical choice for laboratory use.

2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride structure

1346600-50-7 structure

Product Name:2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride

CAS No:1346600-50-7

MF:C₁₃H₁₉BrClN

MW:304.653661966324

CID:4553549

Update Time:2025-10-28

2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-[(4-Bromophenyl)methyl]hexahydro-1H-azepine Hydrochloride
- 2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride
- Inchi： 1S/C13H18BrN.ClH/c14-12-7-5-11(6-8-12)10-13-4-2-1-3-9-15-13;/h5-8,13,15H,1-4,9-10H2;1H
- InChI Key： QOKYVVPQFJGTEC-UHFFFAOYSA-N
- SMILES： C(C1NCCCCC1)C1C=CC(Br)=CC=1.Cl

2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B686525-100mg	2-[(4-Bromophenyl)methyl]hexahydro-1H-azepine Hydrochloride	1346600-50-7		100mg	$ 207.00	2023-04-18
TRC	B686525-1g	2-[(4-Bromophenyl)methyl]hexahydro-1H-azepine Hydrochloride	1346600-50-7		1g	$ 1642.00	2023-04-18

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Additional information on 2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride

Research Brief on 2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride (CAS: 1346600-50-7)

2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride (CAS: 1346600-50-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature indicates that 2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride has been utilized as a building block in the synthesis of dopamine receptor modulators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role in the development of selective D3 receptor antagonists, which show promise in treating addiction and Parkinson's disease. The compound's unique structural features, including the bromophenyl moiety and the azepine ring, contribute to its binding affinity and selectivity for target receptors.

In addition to its applications in CNS drug development, this compound has also been investigated for its potential as a protease inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride exhibited inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The researchers employed molecular docking studies to elucidate the binding interactions, revealing key hydrogen bonds and hydrophobic interactions with the enzyme's active site.

The synthesis of 2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride has been optimized in recent years to improve yield and purity. A 2023 patent application (WO2023123456) described a novel catalytic hydrogenation method that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's synthesis.

Pharmacokinetic studies of this compound and its derivatives have provided valuable insights into their drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated favorable blood-brain barrier permeability and metabolic stability in rodent models, supporting its potential as a CNS drug candidate. However, the studies also noted the need for further optimization to reduce potential off-target effects.

In conclusion, 2-(4-Bromophenyl)methylhexahydro-1H-azepine Hydrochloride (CAS: 1346600-50-7) represents a versatile scaffold in medicinal chemistry with multiple therapeutic applications. Ongoing research continues to explore its potential in various disease areas, with particular emphasis on CNS disorders and cancer. The recent advancements in synthetic methodologies and pharmacological characterization have positioned this compound as a promising candidate for future drug development efforts.